Cas no 1806730-46-0 (2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide)

2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide is a fluorinated pyridine derivative with a sulfonamide functional group, offering unique reactivity and stability for specialized chemical applications. Its trifluoromethoxy and fluorine substituents enhance electron-withdrawing properties, making it valuable in agrochemical and pharmaceutical intermediates. The sulfonamide moiety provides potential for further derivatization, enabling the synthesis of bioactive compounds. This compound's structural features contribute to improved metabolic stability and lipophilicity, which are advantageous in drug design. Its high purity and well-defined molecular structure ensure consistency in research and industrial processes. Suitable for use in cross-coupling reactions and as a building block in heterocyclic chemistry.

2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide structure

1806730-46-0 structure

Product Name:2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide

CAS No:1806730-46-0

MF:C₇H₆F₄N₂O₃S

MW:274.192754268646

CID:4828474

Update Time:2025-05-20

2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide
- Inchi： 1S/C7H6F4N2O3S/c1-3-5(17(12,14)15)4(2-13-6(3)8)16-7(9,10)11/h2H,1H3,(H2,12,14,15)
- InChI Key： SXTXMVMJQCJGEJ-UHFFFAOYSA-N
- SMILES： S(C1C(=CN=C(C=1C)F)OC(F)(F)F)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 366
XLogP3: 1.4
Topological Polar Surface Area: 90.7

2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029099960-1g	2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide	1806730-46-0	97%	1g	$1,445.30	2022-03-31

2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

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4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Additional information on 2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide

Comprehensive Overview of 2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1806730-46-0)

The compound 2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1806730-46-0) is a specialized sulfonamide derivative with a unique pyridine backbone, attracting significant interest in pharmaceutical and agrochemical research. Its molecular structure, featuring a trifluoromethoxy group and a fluoro substituent, enhances its potential for applications in drug discovery and material science. Researchers are increasingly exploring its role as a bioactive intermediate due to its promising physicochemical properties and versatility in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives like 2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide has surged, driven by their relevance in designing targeted therapeutics and crop protection agents. The compound's CAS No. 1806730-46-0 is frequently searched in academic and industrial databases, reflecting its growing importance. Its sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in enzyme inhibitors and antibacterial agents, aligning with current trends in precision medicine and sustainable agriculture.

From a synthetic perspective, 2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide exemplifies the convergence of heterocyclic chemistry and fluorine chemistry. The incorporation of fluorine atoms and a trifluoromethoxy group improves metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry projects. Laboratories worldwide are investigating its potential in kinase inhibition and receptor modulation, addressing unmet medical needs in oncology and neurology.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike traditional halogenated compounds, 2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide is designed with green chemistry principles in mind, minimizing ecological impact. This aligns with global initiatives for safer chemical alternatives, a topic frequently queried in scientific forums and patent literature. Its low toxicity profile further enhances its suitability for industrial-scale applications.

In summary, 2-Fluoro-3-methyl-5-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1806730-46-0) represents a cutting-edge example of molecular innovation. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its relevance in modern science. As research continues to uncover its full potential, this compound is poised to become a cornerstone in high-value chemical synthesis and biomolecular engineering.